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Compound of Interest

Compound Name: Cobalt antimonide

Cat. No.: B169933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of cobalt
antimonide compounds, focusing on CoSb, CoSb₂, and CoSb₃. These materials are of

significant interest in various fields, including thermoelectrics, owing to their unique physical

properties. Understanding their behavior at elevated temperatures is crucial for their application

and for the development of new materials. This document summarizes key quantitative data,

details common experimental protocols for thermal analysis, and provides visual

representations of decomposition pathways and experimental workflows.

Thermal Decomposition of Cobalt Antimonide
Compounds
The thermal stability of cobalt antimonide compounds varies significantly depending on the

stoichiometry and the surrounding atmosphere. In general, the decomposition process involves

the loss of volatile antimony and the formation of cobalt antimonides with a lower antimony

content or cobalt oxides in the presence of an oxidizing atmosphere.

CoSb₃ (Skutterudite)
CoSb₃ is the most studied of the cobalt antimonides due to its promising thermoelectric

properties. Its thermal stability is a critical factor for its practical application in thermoelectric

generators.
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Inert Atmosphere (Helium, Argon, Nitrogen) and Vacuum: In the absence of oxygen, CoSb₃

decomposes through a multi-stage process. The decomposition begins with the loss of

antimony, leading to the formation of CoSb₂ and subsequently CoSb. The onset of

decomposition for CoSb₃ powder in a helium atmosphere is observed at approximately

420°C[1]. In a dynamic vacuum of 10⁻⁴ Pa, the decomposition of CoSb₃ to CoSb₂ and CoSb

has been reported to start at 575°C[1]. The decomposition process is believed to be

controlled by the diffusion of antimony[1]. In a nitrogen atmosphere, CoSb₃ is stable up to

455°C, with weight gain observed at 458°C due to oxidation from trace oxygen[2].

Oxidizing Atmosphere (Air): In the presence of air, the degradation of CoSb₃ is more

complex and occurs at lower temperatures. The process involves both the decomposition of

the antimonide and the oxidation of cobalt and antimony. CoSb₃ is stable in air up to 360°C.

Above this temperature, oxidation leads to the formation of various oxides, including Co₃O₄,

CoO, Sb₂O₃, Sb₂O₄, and ternary oxides like CoSb₂O₄ and CoSb₂O₆[2][3]. The oxidation

process often results in the formation of a multi-layered oxide scale on the surface of the

material[2].

CoSb₂ and CoSb
Detailed quantitative data on the thermal stability of pure CoSb₂ and CoSb is less abundant in

the literature, as they are often studied as intermediate products of CoSb₃ decomposition.

However, based on the Co-Sb phase diagram and decomposition studies of CoSb₃, their

relative thermal stabilities can be inferred.

CoSb₂: This phase is more thermally stable than CoSb₃. The decomposition of CoSb₂ to

CoSb occurs at higher temperatures. According to the Co-Sb phase diagram, CoSb₂ is

stable up to its peritectic decomposition temperature. One study indicates the

thermodynamic stability limit of the γ-CoSb₂ phase to be around 931°C[1].

CoSb: As the cobalt-richest and antimony-poorest solid binary compound in the Co-Sb

system, CoSb exhibits the highest thermal stability. It is the final solid product of the thermal

decomposition of CoSb₃ and CoSb₂ in an inert atmosphere before complete decomposition

into cobalt and gaseous antimony at very high temperatures.

Quantitative Thermal Stability Data
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The following tables summarize the key quantitative data on the thermal stability of cobalt
antimonide compounds gathered from the literature.

Table 1: Thermal Decomposition Data for CoSb₃

Atmosphere
Onset
Decomposition
Temperature (°C)

Decomposition
Products

Reference

Helium ~420 CoSb₂, Sb [1]

Dynamic Vacuum

(10⁻⁴ Pa)
575 CoSb₂, CoSb, Sb [1]

Nitrogen 455 Oxides (from trace O₂) [2]

Air 360

Co₃O₄, CoO, Sb₂O₃,

Sb₂O₄, CoSb₂O₄,

CoSb₂O₆

[2][3]

Table 2: Phase Transition and Decomposition Temperatures of Cobalt Antimonides

Compound

Phase
Transition /
Decompositio
n

Temperature
(°C)

Notes Reference

CoSb₃
Peritectic

Decomposition
874

To CoSb₂ +

Liquid
[1]

CoSb₂
Peritectic

Decomposition
931 To CoSb + Liquid [1]

CoSb Melting Point ~1190
From Co-Sb

phase diagram

Experimental Protocols
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The thermal stability of cobalt antimonide compounds is typically investigated using a

combination of thermoanalytical techniques. Below are detailed methodologies for the key

experiments cited.

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA) / Differential Scanning
Calorimetry (DSC)
These techniques are used to measure changes in mass and heat flow as a function of

temperature, providing information on decomposition temperatures, phase transitions, and

reaction kinetics.

Sample Preparation: Cobalt antimonide compounds are typically synthesized by solid-state

reaction of the elemental powders in stoichiometric ratios. The powders are sealed in quartz

ampoules under an inert atmosphere (e.g., argon) and annealed at elevated temperatures

(e.g., 750°C for several days for CoSb₃)[1]. For analysis, the resulting material is often in

powder form to ensure uniform heating.

Instrumentation: A simultaneous TGA/DTA or TGA/DSC instrument is commonly used.

Experimental Parameters:

Sample Mass: Typically 5-20 mg of the powdered sample is used.

Crucible: Alumina (Al₂O₃) or platinum (Pt) crucibles are common choices.

Atmosphere: The experiment is conducted under a controlled atmosphere, such as flowing

helium, nitrogen, argon, or air, with a typical flow rate of 20-100 mL/min.

Heating Rate: A constant heating rate, commonly 5, 10, or 20 K/min, is applied.

Temperature Range: The temperature range is selected to cover the expected

decomposition or phase transition events, for example, from room temperature to 1000°C.

Data Analysis: The TGA curve plots mass change versus temperature, from which onset

decomposition temperatures are determined. The DTA/DSC curve plots the temperature

difference or heat flow, respectively, against temperature, revealing endothermic or
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exothermic events associated with phase transitions or reactions. The derivative of the TGA

curve (DTG) can be used to identify temperatures of maximum decomposition rates.

X-ray Diffraction (XRD)
XRD is used to identify the crystalline phases present in the material before and after thermal

treatment, confirming the decomposition products.

Sample Preparation: The sample is typically in a powdered form to ensure random

orientation of the crystallites. The powder is mounted on a sample holder.

Instrumentation: A powder X-ray diffractometer is used.

Experimental Parameters:

Radiation Source: Commonly Cu Kα (λ = 1.5406 Å) or Co Kα radiation is used.

Scan Range (2θ): A wide angular range is scanned, for example, from 10° to 90°, to

capture all significant diffraction peaks.

Scan Speed/Step Size: A slow scan speed or small step size is used to obtain high-

resolution data.

In-situ (High-Temperature) XRD: For real-time analysis of phase transformations, the

sample can be heated in a high-temperature chamber mounted on the diffractometer, and

XRD patterns are collected at various temperatures.

Data Analysis: The obtained diffraction patterns are compared with standard diffraction

patterns from databases (e.g., JCPDS-ICDD) to identify the crystalline phases present.

Visualizations
The following diagrams illustrate the decomposition pathways and a general experimental

workflow for the thermal analysis of cobalt antimonides.
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Decomposition in Inert Atmosphere
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Caption: Decomposition pathway of CoSb₃ in an inert atmosphere.

Decomposition in Air
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Caption: Decomposition of CoSb₃ in an oxidizing atmosphere (air).
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Caption: General experimental workflow for thermal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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